Cas no 393838-56-7 (2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide
• CAS No: 393838-56-7
• MF: C₁₃H₁₁Cl₂NOS
• MW: 300.203540086746
• CID: 6129759
• PubChem ID: 4682897
• Update Time: 2025-10-29

2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-(2-ethylphenyl)-
• F0715-0253
• 393838-56-7
• AKOS017101527
• IFLab1_003489
• Oprea1_637436
• HMS1421O13

• Inchi： 1S/C13H11Cl2NOS/c1-2-8-5-3-4-6-10(8)16-13(17)9-7-11(14)18-12(9)15/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： SBCJPLWFHWCFTG-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=CC=CC=C1CC)=O

Computed Properties

• Exact Mass: 298.9938405g/mol
• Monoisotopic Mass: 298.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±42.0 °C(Predicted)
• pka: 11.87±0.70(Predicted)

Additional information on 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide

Introduction to 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide (CAS No. 393838-56-7)

2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 393838-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of chloro and ethyl substituents on the thiophene ring, along with the carboxamide functional group, contributes to its unique chemical properties and potential applications.

The structural framework of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide consists of a thiophene core substituted at the 2- and 5-positions with chlorine atoms, and an N-(2-ethylphenyl) group attached to the 3-position of the thiophene ring. The carboxamide moiety at one end of the molecule introduces a polar functional group, which can influence its solubility, reactivity, and interaction with biological targets. This specific arrangement of substituents makes it an intriguing candidate for further investigation in various scientific domains.

In recent years, there has been a growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide has been studied for its potential applications in drug discovery, particularly as a precursor in the synthesis of bioactive molecules. Its structural features suggest that it may exhibit properties such as inhibitory activity against certain enzymes or receptors, making it a valuable scaffold for medicinal chemistry research.

One of the most compelling aspects of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide is its versatility in chemical modifications. The chlorine atoms at the 2- and 5-positions can serve as reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Additionally, the presence of the ethylphenyl group provides a hydrophobic region that can interact with lipid membranes or other hydrophobic binding partners. These features make it an attractive building block for designing novel compounds with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide with greater accuracy. Molecular docking studies have shown that this compound may interact with various targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These findings highlight its potential as a lead compound for developing new therapeutic agents.

The synthesis of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of thiophene derivatives followed by nucleophilic substitution or condensation reactions to introduce the carboxamide group. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a suitable candidate for developing novel materials such as organic semiconductors or luminescent dyes. The unique electronic properties of thiophene derivatives have been exploited in organic electronics, where they serve as components in light-emitting diodes (LEDs), solar cells, and transistors.

The safety profile of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its safety implications. Investigating its metabolic pathways and potential side effects will be essential before it can be considered for clinical use.

Future research directions for 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide include exploring its role in drug development through structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can identify analogs with improved pharmacological properties. Additionally, studying its interactions with biological systems will provide insights into its mechanism of action and potential therapeutic benefits.

The integration of 2,5-dichloro-N-(2-ethylphenyl)thiophene-3-carboxamide into interdisciplinary research efforts promises to advance our understanding of both chemical synthesis and biological function. Its unique combination of structural features and chemical reactivity positions it as a cornerstone molecule in modern chemical biology. As research continues to uncover new applications for this compound, its significance in pharmaceuticals and materials science is expected to grow.